Cas no 1806496-71-8 (Methyl 2-(2-cyanoethyl)-3-methylbenzoate)

• Product Name: Methyl 2-(2-cyanoethyl)-3-methylbenzoate
• CAS No: 1806496-71-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5000466
• Update Time: 2025-05-17

Methyl 2-(2-cyanoethyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-cyanoethyl)-3-methylbenzoate

• Inchi： 1S/C12H13NO2/c1-9-5-3-6-11(12(14)15-2)10(9)7-4-8-13/h3,5-6H,4,7H2,1-2H3
• InChI Key： HWKCHXFWHPXNGA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C)=C1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-(2-cyanoethyl)-3-methylbenzoate

Comprehensive Overview of Methyl 2-(2-cyanoethyl)-3-methylbenzoate (CAS No. 1806496-71-8)

Methyl 2-(2-cyanoethyl)-3-methylbenzoate (CAS No. 1806496-71-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and advanced material synthesis. This ester derivative, characterized by its cyanoethyl and methylbenzoate functional groups, exhibits unique reactivity and versatility, making it a valuable building block in modern chemical research. Its molecular structure, C₁₂H₁₃NO₂, combines aromatic and aliphatic components, enabling diverse applications in fine chemical synthesis.

In recent years, the demand for high-purity intermediates like Methyl 2-(2-cyanoethyl)-3-methylbenzoate has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "synthesis methods for cyanoethyl esters" or "applications of methylbenzoate derivatives," reflecting the compound's relevance in optimizing reaction pathways and reducing environmental impact. The compound's electron-withdrawing cyano group enhances its utility in nucleophilic substitution reactions, a topic widely discussed in academic forums and patent literature.

The compound's stability under mild conditions and compatibility with catalytic systems align with the industry's shift toward sustainable chemistry. For instance, its role in polymer modification and photoactive material design has been explored in peer-reviewed studies, addressing trending queries like "how to improve polymer flexibility using ester modifiers." Additionally, its low toxicity profile (as per available safety data) makes it a candidate for biocompatible material development, a hotspot in biomedical engineering.

From a commercial perspective, Methyl 2-(2-cyanoethyl)-3-methylbenzoate is often sourced for custom synthesis projects, with suppliers emphasizing batch-to-batch consistency and regulatory compliance. Analytical techniques such as HPLC and GC-MS are critical for quality control, ensuring adherence to standards like ICH guidelines. This aligns with frequent searches for "reliable CAS 1806496-71-8 suppliers" and "spectroscopic data for methylbenzoate analogs."

Future research directions may focus on the compound's potential in catalysis and energy storage, leveraging its redox-active properties. As industries prioritize circular economy principles, Methyl 2-(2-cyanoethyl)-3-methylbenzoate could play a role in waste valorization strategies, answering queries like "how to repurpose aromatic esters in green manufacturing." Its integration into AI-driven molecular design platforms further underscores its interdisciplinary appeal.

In summary, Methyl 2-(2-cyanoethyl)-3-methylbenzoate (CAS No. 1806496-71-8) exemplifies innovation at the intersection of organic chemistry and applied science. By addressing both academic curiosities and industrial needs, this compound continues to inspire solutions for sustainable development and technological progress.